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Compound of Interest

Compound Name: 2-(3-Bromophenyl)triphenylene

Cat. No.: B572025

For Researchers, Scientists, and Drug Development Professionals

Abstract: This document provides a comprehensive technical overview of 2-(3-
Bromophenyl)triphenylene, a polycyclic aromatic hydrocarbon (PAH) with the molecular
formula C24H15Br. Triphenylene and its derivatives are notable for their rigid, planar, and
electron-rich structures, which make them prime candidates for applications in materials
science, particularly in the field of organic electronics.[1][2] This guide consolidates available
data on the compound's chemical and physical properties, outlines plausible synthetic
methodologies based on established reactions for this class of molecules, and discusses its
potential applications. Due to its status as a specialized chemical intermediate, this guide
focuses on its role as a building block in the synthesis of advanced materials.[3]

Chemical and Physical Properties

2-(3-Bromophenyl)triphenylene is a solid, crystalline compound at room temperature.[4][5] Its
key quantitative properties, compiled from various chemical suppliers and databases, are
summarized below.
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Property Value Source
Molecular Formula C24H15Br [31[41[6]
Molecular Weight 383.29 g/mol [4115][6]
CAS Number 1313514-53-2 [3][4][5]

Physical State

Solid, White to yellow powder

[4]115]

or crystals
Melting Point 149 °C [4]
Purity >98.0% (by GC) [31[4][5]
IUPAC Name 2-(3-bromophenyl)triphenylene  [5][6]
Computed XLogP3 7.2 [6]
Topological Polar Surface Area 0 A2 [3]
Rotatable Bond Count 1 [3]

Synthesis Methodologies

While a specific, peer-reviewed synthesis protocol for 2-(3-Bromophenyl)triphenylene is not

publicly detailed, its structure lends itself to well-established synthetic routes for functionalized

triphenylene derivatives.[1][7] The most versatile and common of these is the Suzuki-Miyaura

cross-coupling reaction, which allows for the precise formation of a carbon-carbon bond

between the triphenylene core and the bromophenyl substituent.[1][2]

Generalized Synthetic Workflow

A logical synthetic approach involves a two-stage process: first, the synthesis of a triphenylene

precursor with a reactive group (like a boronic acid or ester), followed by the cross-coupling

reaction.
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Stage 1: Precursor Synthesis

Triphenylene or
2-Bromotriphenylene

Borylation Reaction
e.g., Miyaura borylation)

Stage 2: Suzuki-Miyaura Coupling

Boronic Acid / Ester
Precursor
(e.g., 2-(Triphenylenyl)boronic acid)

1,3-Dibromobenzene or
3-Bromophenylboronic acid

Pd Catalyst (e.g., [Pd(PPh3)4)
Base (e.g., Na2GO3)

2-(3-Bromophenyl)triphenylene

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of 2-(3-Bromophenyl)triphenylene via Suzuki

coupling.

Experimental Protocol: Representative Suzuki-Miyaura
Coupling

The following is a generalized protocol for the synthesis of a substituted triphenylene, which
can be adapted for the target molecule. This procedure assumes the availability of a

triphenylene boronic acid precursor.
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Materials:

Triphenylene precursor (e.g., 2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)triphenylene)
(1.0 eq.)

1,3-Dibromobenzene (1.2 eq.)
Palladium catalyst (e.g., Pd(PPhs)4) (0.05 eq.)[8]
Base (e.g., aqueous Sodium Carbonate solution, 2M) (4.0 eq.)[8]

Solvent system (e.g., Toluene and Ethanol)[8]

Procedure:

To a reaction flask equipped with a reflux condenser and magnetic stirrer, add the
triphenylene boronic ester precursor (1.0 eq.), 1,3-dibromobenzene (1.2 eq.), and the
palladium catalyst (0.05 eq.).[8]

Purge the flask with an inert gas (e.g., Argon or Nitrogen) for 20-30 minutes to create an inert
atmosphere.[8]

Add the degassed solvent system (e.g., a 3:1 mixture of Toluene:Ethanol) followed by the
agueous sodium carbonate solution.[8]

Heat the reaction mixture to reflux (typically 80-100 °C) and maintain vigorous stirring for 24-
48 hours under the inert atmosphere.[8] Reaction progress can be monitored by Thin Layer
Chromatography (TLC) or Gas Chromatography (GC).

After the reaction is complete, cool the mixture to room temperature and add water to
dissolve the inorganic salts.

Extract the product into an organic solvent such as ethyl acetate or dichloromethane.[8]

Combine the organic layers, wash with brine, and dry over an anhydrous drying agent (e.g.,
sodium sulfate or magnesium sulfate).[8]
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« Filter off the drying agent and concentrate the solvent under reduced pressure to obtain the
crude product.

» Purify the crude product by column chromatography on silica gel to yield the pure 2-(3-
Bromophenyl)triphenylene.[8]

Potential Applications

The rigid, disc-like structure of the triphenylene core makes its derivatives highly valuable in
materials science.[1] The introduction of a bromophenyl group allows for fine-tuning of the
molecule's electronic properties and can also serve as a reactive handle for further
functionalization.

Organic Electronics

Triphenylene-based materials are widely explored for use in organic electronics due to their
excellent thermal stability and charge transport properties.[2][9] They are particularly promising
as components in Organic Light-Emitting Diodes (OLEDs).[1] The bromine substituent can
enhance intersystem crossing, which is beneficial for phosphorescent OLEDs, and can also
influence the hole-mobility of the material.[10] 2-(3-Bromophenyl)triphenylene could function
as a hole-transporting material or as a host material in the emissive layer of an OLED device.

[3]
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Generic OLED Structure

Cathode (-)

Electron Transport Layer (ETL)

Emissive Layer (EML)
(Host + Dopant)

Hole Transport Layer (HTL)

Hole Injection Layer (HIL)

Anode (+)

(e.g., ITO Glass)

Click to download full resolution via product page

Caption: Potential placement of a triphenylene derivative within a generic multi-layer OLED
device.

Advanced Framework Materials

The rigid and symmetric nature of the triphenylene unit makes it an ideal building block for
constructing highly ordered porous materials like Metal-Organic Frameworks (MOFs) and
Covalent Organic Frameworks (COFs).[1][9] These materials have applications in gas storage,
separation, and catalysis.[1] The bromo-substituent on the phenyl ring can be used as a site for
post-synthetic modification, allowing for the introduction of other functional groups to tailor the
properties of the framework.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b572025?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Triphenylene
https://ddd.uab.cat/pub/tesis/2021/hdl_10803_673660/ncp1de1.pdf
https://en.wikipedia.org/wiki/Triphenylene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b572025?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Safety Information

Safety data for 2-(3-Bromophenyl)triphenylene indicates that it should be handled with care
in a laboratory setting.

e Pictogram: GHSO07 (Exclamation mark)[5]
 Signal Word: Warning[5]
e Hazard Statement: H302 (Harmful if swallowed)[5]

e Precautionary Statements: P280 (Wear protective gloves/protective clothing/eye
protection/face protection), P305+P351+P338 (IF IN EYES: Rinse cautiously with water for
several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[5]

Conclusion

2-(3-Bromophenyl)triphenylene (C24H15Br) is a specialized aromatic compound with
significant potential as a building block in advanced materials synthesis. While detailed
characterization and application data for this specific molecule are limited in public literature, its
structural motifs are highly relevant to the development of next-generation organic electronics
and porous framework materials. The synthetic routes are accessible through established
organometallic chemistry, primarily Suzuki-Miyaura coupling. For researchers in materials
science and synthetic chemistry, this compound represents a versatile intermediate for creating
complex, functional molecules with tailored optoelectronic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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